Cas no 6383-15-9 (3-methyl-2,3-dihydro-1-benzothiophene)

• Product Name: 3-methyl-2,3-dihydro-1-benzothiophene
• CAS No: 6383-15-9
• MF: C₉H₁₀S
• MW: 150.240701198578
• MDL: MFCD00456022
• CID: 425620
• PubChem ID: 585265
• Update Time: 2025-07-28

3-methyl-2,3-dihydro-1-benzothiophene Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene, 2,3-dihydro-3-methyl-
• 3-methyl-2,3-dihydro-1-benzothiophene
• PXUVIKWTMKACRQ-UHFFFAOYSA-N
• 3-methyl-2,3-dihydrobenzothiophene
• 6383-15-9
• DTXSID30342869
• SCHEMBL12156616
• 3-Methyl-2,3-dihydro-1-benzothiophene #

• MDL： MFCD00456022
• Inchi： 1S/C9H10S/c1-7-6-10-9-5-3-2-4-8(7)9/h2-5,7H,6H2,1H3
• InChI Key： PXUVIKWTMKACRQ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(C)C1

Computed Properties

• Exact Mass: 150.0504
• Monoisotopic Mass: 150.05032149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-methyl-2,3-dihydro-1-benzothiophene

3-Methyl-2,3-dihydro-1-benzothiophene (CAS No. 6383-15-9): A Comprehensive Overview

3-Methyl-2,3-dihydro-1-benzothiophene (CAS No. 6383-15-9) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound, characterized by its unique molecular structure, exhibits a range of properties that make it a valuable building block in various applications. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of 3-methyl-2,3-dihydro-1-benzothiophene, highlighting recent advancements and research findings.

Chemical Structure and Properties

3-Methyl-2,3-dihydro-1-benzothiophene is a derivative of benzothiophene, a heterocyclic compound consisting of a benzene ring fused to a thiophene ring. The presence of the methyl group at the 3-position imparts unique chemical and physical properties to the molecule. The compound has a molecular formula of C₉H₁₀S and a molecular weight of 154.24 g/mol. It is typically a colorless liquid with a characteristic odor and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane.

The aromatic nature of the benzothiophene core provides stability to the molecule, while the presence of the sulfur atom introduces polarity and reactivity. These properties make 3-methyl-2,3-dihydro-1-benzothiophene an attractive candidate for various synthetic transformations and functionalization reactions.

Synthesis Methods

The synthesis of 3-methyl-2,3-dihydro-1-benzothiophene can be achieved through several routes, each with its own advantages and limitations. One common method involves the cyclization of 2-(methylthio)benzaldehyde with an appropriate reagent such as ethylene glycol or diethylene glycol under acidic conditions. This reaction proceeds via an intramolecular condensation followed by cyclization to form the benzothiophene ring.

An alternative approach involves the reaction of 2-chlorobenzaldehyde with thiourea to form 2-(methylthio)benzaldehyde, which is then subjected to cyclization under suitable conditions. This method offers good yields and is scalable for industrial production.

Potential Applications

3-Methyl-2,3-dihydro-1-benzothiophene has found applications in various fields due to its unique properties. In pharmaceutical research, it serves as a key intermediate in the synthesis of bioactive compounds with potential therapeutic applications. Recent studies have explored its use in the development of novel drugs targeting specific biological pathways.

In materials science, 3-methyl-2,3-dihydro-1-benzothiophene has been investigated for its potential in the fabrication of organic semiconductors and photovoltaic materials. Its electronic properties make it suitable for use in organic light-emitting diodes (OLEDs) and solar cells.

Recent Research Findings

A study published in the Journal of Organic Chemistry reported the successful synthesis of a series of derivatives of 3-methyl-2,3-dihydro-1-benzothiophene with enhanced biological activity. These derivatives exhibited potent anti-inflammatory and anti-cancer properties in vitro and in vivo studies. The researchers attributed these effects to the presence of specific functional groups introduced during the synthesis process.

In another study published in Advanced Materials, scientists explored the use of 3-methyl-2,3-dihydro-1-benzothiophene-based polymers in organic photovoltaic devices. The results showed that these polymers exhibited high charge carrier mobility and excellent photovoltaic performance under ambient conditions.

Safety Considerations

While 3-methyl-2,3-dihydro-1-benzothiophene is generally considered safe for laboratory use when proper handling procedures are followed, it is important to adhere to standard safety guidelines. Users should wear appropriate personal protective equipment (PPE) such as gloves and safety goggles when handling this compound. Additionally, it should be stored in a well-ventilated area away from incompatible substances.

Conclusion

3-Methyl-2,3-dihydro-1-benzothiophene (CAS No. 6383-15-9) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique chemical structure and properties make it an invaluable building block for developing novel compounds and materials with potential therapeutic and technological benefits. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in modern scientific endeavors.